Cas no 708-58-7 (2-(4-Fluoro-2-nitrophenyl)acetonitrile)

• Product Name: 2-(4-Fluoro-2-nitrophenyl)acetonitrile
• CAS No: 708-58-7
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 1089583
• PubChem ID: 13581395
• Update Time: 2025-04-20

2-(4-Fluoro-2-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-2-nitrophenyl)acetonitrile
• 708-58-7
• EN300-6729379
• SCHEMBL17919829
• AKOS012506342
• AT11182
• DTXSID80544295
• (4-fluoro-2-nitrophenyl)acetonitrile
• CS-0257442
• STL302087

• Inchi： 1S/C8H5FN2O2/c9-7-2-1-6(3-4-10)8(5-7)11(12)13/h1-2,5H,3H2
• InChI Key： QRMIXFQTVUPDSM-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC#N)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.03350557g/mol
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.6Ų